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Compound of Interest

Compound Name: 1,3-Dichloro-1,1,2-trifluoropropane

Cat. No.: B126895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific and structural

information for the chemical compound 1,3-Dichloro-1,1,2-trifluoropropane. Due to the

limited publicly available data for this specific isomer, this guide focuses on its identification,

chemical structure, and known environmental impact factors.

Chemical Identification and Structure
1,3-Dichloro-1,1,2-trifluoropropane is a hydrochlorofluorocarbon (HCFC) with the chemical

formula C₃H₃Cl₂F₃. It is identifiable by its Chemical Abstracts Service (CAS) registry number,

149329-27-1.

The structural formula of 1,3-Dichloro-1,1,2-trifluoropropane is presented below. The

molecule consists of a three-carbon propane backbone with chlorine and fluorine atoms as

substituents.

Caption: 2D Structure of 1,3-Dichloro-1,1,2-trifluoropropane

Physicochemical and Environmental Data
Quantitative data for 1,3-Dichloro-1,1,2-trifluoropropane is sparse in peer-reviewed literature.

The available information primarily pertains to its environmental impact.
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Property Value

Molecular Weight 167 g/mol

Ozone Depletion Potential (ODP) 0.007–0.12

Global Warming Potential (GWP), 100-year 167

Experimental Protocols
A comprehensive search of scientific databases and literature did not yield specific, detailed

experimental protocols for the synthesis or application of 1,3-Dichloro-1,1,2-trifluoropropane
(CAS 149329-27-1). While general methods for the synthesis of halogenated propanes exist,

procedures tailored to this particular isomer are not readily available in the public domain.

Signaling Pathways and Biological Activity
There is currently no available information in scientific literature regarding the interaction of 1,3-
Dichloro-1,1,2-trifluoropropane with biological signaling pathways or its potential applications

in drug development. Its primary characterization has been in the context of its properties as a

hydrochlorofluorocarbon.

Logical Relationship Diagram
Given the absence of detailed experimental workflows or signaling pathway information, a

logical diagram illustrating the current state of knowledge for this compound is provided below.
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1,3-Dichloro-1,1,2-trifluoropropane
(CAS: 149329-27-1)

Known Properties:
- Molecular Weight

- ODP
- GWP

Data Gap:
Detailed Physicochemical Properties

Data Gap:
Experimental Synthesis Protocols

Data Gap:
Biological Activity / Signaling Pathways

Click to download full resolution via product page

Caption: Knowledge Status of 1,3-Dichloro-1,1,2-trifluoropropane

This guide will be updated as more information becomes available through future research and

publications.

To cite this document: BenchChem. [In-Depth Technical Guide: 1,3-Dichloro-1,1,2-
trifluoropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126895#1-3-dichloro-1-1-2-trifluoropropane-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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